![molecular formula C18H18N2O4 B2515135 5-methoxy-2-(4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl)phenol CAS No. 1095913-11-3](/img/structure/B2515135.png)
5-methoxy-2-(4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-methoxy-2-(4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl)phenol is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. This compound is also known as MP-10 and has been studied for its ability to modulate certain receptors in the brain.
Scientific Research Applications
- Boric acid compounds , including phenylboronic acids, are often used as enzyme inhibitors or specific ligand drugs . Researchers explore their potential in treating tumors, microbial infections, and even as anticancer agents.
- Velcade , the first anti-cancer drug based on boric acid, was synthesized in the 1980s . The compound’s boron-containing moiety plays a crucial role in its activity against cancer cells.
- 5-Methoxy-2-methylphenylboronic acid serves as a reactant for preparing hydroxyphenylnaphthols, which act as inhibitors for 17β-hydroxysteroid dehydrogenase Type 2 . These enzymes play a role in steroid metabolism.
- Researchers have used phenylboronic acids to modify insulin. By binding insulin to gel microspheres with phenylboronic acid, they regulate the rhythm of insulin release .
- The benzylic position in aromatic compounds, such as our target molecule, is amenable to various reactions. For instance, it can undergo free radical bromination , nucleophilic substitution (SN1 or SN2), and oxidation .
Enzyme Inhibition and Drug Development
Anticancer Agents
Hydroxysteroid Dehydrogenase Type 2 Inhibitors
Glycosylation and Insulin Regulation
Benzylic Position Reactions
Molecular Weight and Structure
properties
IUPAC Name |
5-methoxy-2-[4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4/c1-11-18(24-13-6-4-12(22-2)5-7-13)17(20-19-11)15-9-8-14(23-3)10-16(15)21/h4-10,21H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQGFRHSNORFSQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C2=C(C=C(C=C2)OC)O)OC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-methoxy-2-(4-(4-methoxyphenoxy)-5-methyl-1H-pyrazol-3-yl)phenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.